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Compound of Interest

Compound Name: 2'4',5'-Trifluoroacetophenone

Cat. No.: B050697

An In-depth Technical Guide to 2',4',5'-Trifluoroacetophenone

Introduction

2'.4' 5'-Trifluoroacetophenone is a fluorinated aromatic ketone that serves as a crucial
building block in organic synthesis. lts trifluorinated phenyl ring makes it a valuable
intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.
[1] This technical guide provides a comprehensive overview of its molecular structure,
physicochemical properties, and a detailed experimental protocol for its synthesis.

Molecular Structure and Properties

2'4' 5'-Trifluoroacetophenone, with the IUPAC name 1-(2,4,5-trifluorophenyl)ethanone,
possesses a molecular formula of CsHsFsO.[1][2] The structure consists of an acetophenone
core where the phenyl group is substituted with three fluorine atoms at the 2, 4, and 5
positions. This substitution pattern significantly influences the compound's reactivity and
physicochemical properties.

Physicochemical Data

The key quantitative properties of 2',4',5'-Trifluoroacetophenone are summarized in the table
below for easy reference.
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Property Value

Molecular Formula CsHsF30[1][2]

Molecular Weight 174.12 g/mol [1][2]

CAS Number 129322-83-4[1]

Appearance White to almost white clear liquid[1]
Density 1.331 g/mL at 25 °C[3]

Refractive Index n20/D 1.472[3]

Boiling Point 63-64 °C at 10 mbar

Flash Point 71 °C (closed cup)

Applications in Research and Development

2'.4' 5'-Trifluoroacetophenone is a versatile reagent with applications in several areas of
chemical research and industry:

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various
pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]
It is also used in the preparation of indazolylpyrazolopyrimidines, which act as type | B-Raf
inhibitors with potential antitumor activity.[3]

e Fluorinated Compounds: The presence of the trifluorophenyl moiety makes it an essential
precursor for creating more complex fluorinated derivatives. Fluorination is a common
strategy in medicinal chemistry to enhance metabolic stability and biological activity.[1]

o Material Science: This compound is utilized in the formulation of advanced polymers and
coatings that require high thermal and chemical resistance.[1]

e Organic Synthesis: It serves as a fundamental building block, enabling the construction of
complex molecular architectures through various organic reactions.[1]

Experimental Protocols
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Synthesis of 2',4',5'-Trifluoroacetophenone

The following protocol details a method for the synthesis of 2',4',5'-Trifluoroacetophenone
from 2,4,5-trifluorobenzoyl chloride.[4]

Materials:

e 2,4 5-trifluorobenzoyl chloride (194.5 g, 1 mol)
o Ethoxymagnesium malonic ester (1.1 mol)

e Diethyl ether (225 ml)

o Ethanol (100 ml)

 Ice water (500 ml)

e Concentrated sulphuric acid

o Acetic acid (300 ml)

Procedure:

e Asolution of 194.5 g (1 mol) of 2,4,5-trifluorobenzoyl chloride in 100 ml of diethyl ether is
heated to reflux.

e A solution of 1.1 mol of ethoxymagnesium malonic ester in 100 ml of ethanol and 125 ml of
diethyl ether is added dropwise over 30 minutes.

e The mixture is stirred for 1 hour under reflux.

 After cooling, the reaction mixture is poured into 500 ml of ice water and the pH is adjusted
to 1 with concentrated sulphuric acid.

e The organic layer is separated.

e The separated organic material is dissolved in 300 ml of acetic acid.
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« 37.5 ml of concentrated sulphuric acid is added, and the mixture is heated to reflux for 6
hours until the evolution of CO:2 ceases.

¢ The reaction mixture is cooled and poured into water.

e The organic phase is separated and purified by distillation to yield 2,4,5-
Trifluoroacetophenone.

The reported yield for this procedure is 47% of the theoretical maximum.[4]

Workflow Visualization

The following diagram illustrates the key steps in the synthesis of 2',4',5'-
Trifluoroacetophenone.

Reactants

Ethoxymagnesium Malonic Ester Reaction and Workup Final Product
Reaction in Diethyl Ether/Ethanol Acidic Workup Decarboxylation in Acetic Acid Purification N b 0
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2,4,5-Trifluorobenzoyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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